N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-1-ethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C15H18N4O4/c1-3-18-10-12(19(21)22)14(17-18)15(20)16-9-11-7-5-6-8-13(11)23-4-2/h5-8,10H,3-4,9H2,1-2H3,(H,16,20)
• InChI Key: VRZYJKMVDAVVLL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NCC2=CC=CC=C2OCC)[N+](=O)[O-]
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide, also known as EN1, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide acts as a selective inhibitor of PKMζ by binding to its active site and preventing its interaction with its substrate. PKMζ is a key regulator of synaptic plasticity, which is the process by which synapses strengthen or weaken in response to changes in neural activity. By inhibiting PKMζ, N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide may be able to disrupt this process and interfere with the consolidation of long-term memories.
Biochemical and Physiological Effects:
N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide has been shown to have a specific effect on the consolidation of long-term memories, without affecting other cognitive processes such as attention, perception, or working memory. This suggests that PKMζ may play a unique role in the formation and storage of long-term memories, and that N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide may be a useful tool for studying this process.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide in lab experiments is its selectivity for PKMζ, which allows for the specific targeting of this enzyme without affecting other signaling pathways. However, N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide has several limitations as well, including its low solubility in water and its potential toxicity at high concentrations. Additionally, its specific mechanism of action may limit its usefulness in studying other aspects of synaptic plasticity.

Future Directions

There are several potential future directions for research involving N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide. One area of interest is the development of more soluble analogs of N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide that could be used at higher concentrations without causing toxicity. Another direction is the investigation of the role of PKMζ in other cognitive processes, such as emotion and motivation. Finally, N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide may have potential therapeutic applications in the treatment of memory disorders, such as Alzheimer's disease, by selectively disrupting the consolidation of pathological memories.

Synthesis Methods

N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-ethoxybenzylamine with ethyl 4-nitro-1H-pyrazole-3-carboxylate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product can then be obtained through recrystallization.

Scientific Research Applications

N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to selectively inhibit the activity of protein kinase M zeta (PKMζ), an enzyme that plays a crucial role in the maintenance of long-term memory. By inhibiting PKMζ, N-(2-ethoxybenzyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide may be able to disrupt the consolidation of long-term memories, providing a useful tool for studying the mechanisms of memory formation and storage.